Cas no 1131594-11-0 (3-Bromo-4-(tert-butoxy)benzoic acid)

• Product Name: 3-Bromo-4-(tert-butoxy)benzoic acid
• CAS No: 1131594-11-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1030490
• PubChem ID: 45072101
• Update Time: 2025-04-20

3-Bromo-4-(tert-butoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(tert-butoxy)benzoic acid
• 3-bromo-4-[(2-methylpropan-2-yl)oxy]benzoic acid
• AKOS015841521
• DTXSID40662368
• DB-366172
• 3-bromo-4-tert-butoxybenzoic acid
• 1131594-11-0
• 3-Bromo-4-(tert-butoxy)benzoicacid

• Inchi： 1S/C11H13BrO3/c1-11(2,3)15-9-5-4-7(10(13)14)6-8(9)12/h4-6H,1-3H3,(H,13,14)
• InChI Key： IPLHEMIEQJJHBW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OC(C)(C)C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų